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Compound of Interest

Compound Name: 5-tert-Butyl-m-xylene

Cat. No.: B1265441 Get Quote

An In-depth Technical Guide to 1-tert-Butyl-3,5-dimethylbenzene for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of 1-tert-Butyl-3,5-dimethylbenzene, a

key aromatic hydrocarbon intermediate. The information is tailored for researchers, scientists,

and professionals in drug development, with a focus on its commercial availability,

physicochemical properties, and synthetic applications.

Commercial Availability
1-tert-Butyl-3,5-dimethylbenzene is readily available from a variety of chemical suppliers,

ensuring a stable supply chain for research and development as well as for larger-scale

manufacturing processes. The compound is offered in various purity grades and quantities to

suit different applications.

Table 1: Commercial Suppliers of 1-tert-Butyl-3,5-dimethylbenzene
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Supplier
Product
Name/Synonym

Purity
Available
Quantities

Simson Pharma

Limited

1-tert-Butyl-3,5-

dimethylbenzene

High Quality

(Certificate of Analysis

provided)

Custom Synthesis

Santa Cruz

Biotechnology

1-tert-Butyl-3,5-

dimethylbenzene
Research Grade Not specified

Amitychem
5-TERT-BUTYL-M-

XYLENE

≥99.00%, Industrial

Grade/98%
Bulk quantities

Sigma-Aldrich
1-tert-Butyl-3,5-

dimethylbenzene
98% Not specified

Fisher Scientific 5-tert-Butyl-m-xylene Not specified 25g

Glyko

1-(Tert-butyl)-3,5-

dimethylbenzene

(Standard)

Analytical Standard Not specified

Manas Petro Chem
1 tert-butyl 3 5

dimethyl benzene
Not specified 200L

Physicochemical Properties
A thorough understanding of the physicochemical properties of 1-tert-Butyl-3,5-

dimethylbenzene is essential for its handling, application in synthesis, and for analytical

purposes.

Table 2: Physicochemical Data of 1-tert-Butyl-3,5-dimethylbenzene
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Property Value Source(s)

IUPAC Name
1-tert-Butyl-3,5-

dimethylbenzene
[1]

Synonyms
5-tert-Butyl-m-xylene, 5-tert-

Butyl-1,3-dimethylbenzene
[2][3]

CAS Number 98-19-1 [2]

Molecular Formula C₁₂H₁₈ [2]

Molecular Weight 162.27 g/mol [2]

Appearance
Clear colourless to slightly

yellow liquid
[4]

Density 0.867 g/mL at 25 °C [2]

Melting Point -18 °C [3]

Boiling Point 205-206 °C [2]

Flash Point 68 °C (154.4 °F) - closed cup [2]

Refractive Index n20/D 1.495 [2]

Vapor Pressure 0.4 hPa at 20 °C [3]

Solubility
Not miscible or difficult to mix

with water.
[5]

Synthetic Applications and Experimental Protocols
1-tert-Butyl-3,5-dimethylbenzene is a versatile starting material in organic synthesis, notably in

the production of pharmaceuticals and other specialty chemicals. Its primary applications

include the synthesis of the nasal decongestant xylometazoline and bulky diaryl disulfides,

which are precursors to fluorinating agents.[2][6][7]

Synthesis of Xylometazoline Hydrochloride
Xylometazoline is synthesized from 1-tert-butyl-3,5-dimethylbenzene through a multi-step

process involving chloromethylation, cyanation, cyclization, and salification.[8][9]
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1-tert-Butyl-3,5-dimethylbenzene

Chloromethylation
(Chloromethyl ether, ZnCl2 or AlCl3)

Step 1

4-tert-Butyl-2,6-dimethylbenzyl chloride

Cyanation
(Sodium Cyanide)

Step 2

4-tert-Butyl-2,6-dimethylbenzyl cyanide

Cyclization
(Ethylenediamine)

Step 3

Xylometazoline (free base)

Salification
(Hydrochloric Acid)

Step 4

Xylometazoline Hydrochloride
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Synthetic workflow for Xylometazoline Hydrochloride.
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Combine 81 grams (0.5 mole) of 1,3-dimethyl-5-tert-butylbenzene with 13.6 grams (0.1

mole) of zinc chloride.

Slowly add 41 grams (0.5 mole) of chloromethyl ether to the mixture.

Maintain the reaction temperature at 45-50 °C for 2.5 hours.

After cooling to room temperature, add 120 ml of water.

Following work-up, 93.6 grams (0.44 mole) of 2,6-dimethyl-4-tert-butyl-1-

chloromethylbenzene is obtained, yielding 89%.

Cyanation: The resulting 4-tert-Butyl-2,6-dimethylbenzyl chloride is then reacted with a

cyanide salt, such as sodium cyanide, to form 4-tert-Butyl-2,6-dimethylbenzyl cyanide.[8][10]

Cyclization: The benzyl cyanide intermediate undergoes cyclization with ethylenediamine to

form the imidazoline ring of the xylometazoline base.[8]

Salification: Finally, the xylometazoline base is treated with hydrochloric acid to produce the

stable and water-soluble xylometazoline hydrochloride salt.[8]

Synthesis of Bis(4-tert-butyl-2,6-dimethylphenyl)
Disulfide
This bulky diaryl disulfide is an important intermediate for producing fluorinating agents.[7]
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1-tert-Butyl-3,5-dimethylbenzene

Reaction with Sulfur Monochloride (S2Cl2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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